![molecular formula C13H15N3O2S B6443893 4,6-dimethoxy-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrimidine CAS No. 2640830-08-4](/img/structure/B6443893.png)
4,6-dimethoxy-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrimidine
Description
The compound “4,6-dimethoxy-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrimidine” is a derivative of thieno[3,2-c]pyridine . It is related to the drug Clopidogrel, a prodrug of a platelet inhibitor used to reduce the risk of myocardial infarction and stroke .
Molecular Structure Analysis
The molecular structure of thieno[3,2-c]pyridine derivatives has been studied . The molecular weight of a similar compound, 4,6-dimethoxy-2-{[2-(nitromethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl]carbonyl}pyrimidine, is calculated to be 364.37634 g/mol .Chemical Reactions Analysis
The compound is related to Clopidogrel, which is a prodrug that is metabolized in the body to produce its active form . The exact chemical reactions involving “4,6-dimethoxy-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrimidine” are not specified in the search results.Scientific Research Applications
Cardiovascular Medicine
This compound is a key component of Clopidogrel , a prodrug of a platelet inhibitor used to reduce the risk of myocardial infarction and stroke . It is indicated to reduce the risk of myocardial infarction for patients with non-ST elevated acute coronary syndrome (ACS), patients with ST-elevated myocardial infarction, and in recent MI, stroke, or established peripheral arterial disease .
Cancer Research
The compound has been studied in the context of Deoxyhypusine Synthase (DHPS) inhibition . DHPS is the primary enzyme responsible for the hypusine modification and activation of the eukaryotic translation initiation factor 5A (eIF5A), which is key in regulating the protein translation processes associated with tumor proliferation .
Drug Synthesis
The compound is used in the synthesis of a new family of 1,3,5-triazine derivatives . These derivatives have been compared with CDMT (9) as well as the uronium based type coupling reagents .
Biochemical Research
The compound is used in the study of biochemical processes and the development of new biochemical research tools .
properties
IUPAC Name |
5-(4,6-dimethoxypyrimidin-2-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S/c1-17-11-7-12(18-2)15-13(14-11)16-5-3-10-9(8-16)4-6-19-10/h4,6-7H,3,5,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NABXNXOSYMMUAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=N1)N2CCC3=C(C2)C=CS3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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